Cas no 57444-27-6 (2-METHYL-D3-3-BUTYN-1,1,1-D3-2-OL)

• Product Name: 2-METHYL-D3-3-BUTYN-1,1,1-D3-2-OL
• CAS No: 57444-27-6
• MF: C₅H₈O
• MW: 90.1533918380737
• CID: 947045
• PubChem ID: 12999320
• Update Time: 2025-10-29

2-METHYL-D3-3-BUTYN-1,1,1-D3-2-OL Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-D3-3-BUTYN-1,1,1-D3-2-OL
• (E)-3-[2-cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl]-2-propenal
• (E)-3-[2-cyclopropyl-4-(4-fluorophenyl)-quinol-3-yl]-prop-2-en-1-al
• (E)-3-[2-cyclopropyl-4-(4-fluorophenyl)-quinolin-3-yl]-prop-2-en-1-al
• (E)-3'-[4-(4'-FLUOROPHENYL)-2-(CYCLOPROPYL)-3-QUINOLINYL]-2-PROPENAL
• [2H6]2-methyl-3-butyn-2-ol
• 1,1,1-d3-2-(methyl-d3)but-3-yn-2-ol
• 3-[2-cyclopropyl-4-(4-fluorophenyl)-3-quinolyl]-prop-2-enal
• DB-314167
• D97955
• 57444-27-6
• 1,1,1-Trideuterio-2-(trideuteriomethyl)but-3-yn-2-ol

• Inchi： 1S/C5H8O/c1-4-5(2,3)6/h1,6H,2-3H3/i2D3,3D3
• InChI Key： CEBKHWWANWSNTI-XERRXZQWSA-N
• SMILES： OC(C#C)(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 90.095175350g/mol
• Monoisotopic Mass: 90.095175350g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 83.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-METHYL-D3-3-BUTYN-1,1,1-D3-2-OL

Introduction to 2-METHYL-D3-3-BUTYN-1,1,1-D3-2-OL (CAS No. 57444-27-6)

2-METHYL-D3-3-BUTYN-1,1,1-D3-2-OL, identified by its Chemical Abstracts Service (CAS) number 57444-27-6, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This deuterated derivative of 2-methylbutyn-2-ol features a unique molecular structure that makes it particularly valuable for various applications, including analytical chemistry, drug metabolism studies, and the development of novel therapeutic agents.

The compound's molecular formula, C₅H₈D₃O, reflects its composition, which includes a methyl group, a butynyl chain, and a deuterated hydroxyl group. The presence of deuterium atoms (D) not only distinguishes this compound from its non-deuterated counterpart but also enhances its utility in research settings where isotope labeling is employed to trace metabolic pathways or to improve the selectivity of chemical reactions.

In recent years, the demand for labeled compounds in pharmaceutical research has surged due to their ability to provide detailed insights into biological processes. 2-METHYL-D3-3-BUTYN-1,1,1-D3-2-OL serves as an excellent tool for researchers studying the kinetics of alcohol metabolism or for developing radiolabeled probes that can be used in diagnostic imaging. Its stability under various conditions and its compatibility with a wide range of analytical techniques make it a preferred choice for both academic and industrial laboratories.

The synthesis of 2-METHYL-D3-3-BUTYN-1,1,1-D3-2-OL involves precise chemical transformations that require careful control of reaction conditions. Advanced synthetic methodologies have been developed to ensure high yields and purity, which are critical for applications in sensitive analytical assays. Recent advancements in catalytic processes have further refined the production of this compound, making it more accessible to researchers worldwide.

One of the most compelling aspects of 2-METHYL-D3-3-BUTYN-1,1,1-D3-2-OL is its potential in drug discovery. By incorporating deuterium atoms into a molecule, researchers can modulate its metabolic stability, potentially leading to longer-lasting therapeutic effects. This concept has been explored in the development of antiviral and anticancer drugs, where deuterated analogs have shown promise in preclinical studies. The compound's unique properties make it an attractive candidate for further investigation in these areas.

The use of CAS No. 57444-27-6 in scientific literature has grown exponentially over the past decade. Researchers frequently cite this compound in their publications due to its versatility and reliability. For instance, studies have demonstrated its utility in studying the effects of isotopic labeling on enzyme kinetics. By comparing the metabolic rates of labeled and unlabeled compounds, scientists can gain valuable insights into enzymatic mechanisms and substrate specificity.

Moreover, 2-METHYL-D3-3-BUTYN-1,1,1-D3-2-OL has found applications beyond traditional pharmaceutical research. In agrochemical studies, it has been used as a tracer to monitor the degradation of certain compounds in soil environments. This application highlights the compound's broad utility across multiple scientific disciplines.

The chemical industry has also embraced CAS No. 57444-27-6 for quality control purposes. Its distinct isotopic signature allows for easy detection and quantification in complex mixtures, ensuring that products meet stringent purity standards. This capability is particularly important in industries where trace impurities can significantly impact product performance.

Looking ahead, the future prospects for 2-METHYL-D3-3-BUTYN-1,1,1-D3-2-OLOL appear promising. As research continues to evolve，new applications are likely to emerge，further solidifying its role as a cornerstone compound in chemical and pharmaceutical sciences. Collaborative efforts between academia and industry will be essential to fully harness its potential and translate laboratory findings into practical solutions.

In conclusion,CAS No. 57444-27-6 represents more than just a chemical identifier; it symbolizes innovation and precision in scientific research. The unique properties of 2-METHYL-D3-OBLIGATED TO DETERMINED THE COMPOUND'S STRUCTURE AND REACTIVITY MAKE IT AN INVALUABLE RESOURCE FOR RESEARCHERS WORLDWIDE. As we continue to uncover new ways to utilize this compound，its impact on science and industry will undoubtedly grow，shaping the future of chemical and pharmaceutical advancements.